N-(4-chlorobenzyl)-3-methoxybenzamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-3-methoxybenzamide
• InChI: InChI=1S/C15H14ClNO2/c1-19-14-4-2-3-12(9-14)15(18)17-10-11-5-7-13(16)8-6-11/h2-9H,10H2,1H3,(H,17,18)
• InChI Key: QMQLPYZLIOUEOQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NCC2=CC=C(C=C2)Cl
• Molecular Formula: C15H14ClNO2
• Molecular Weight: 275.73 g/mol

Description

N-(4-chlorobenzyl)-3-methoxybenzamide is an organic compound that features a benzamide core substituted with a 4-chlorobenzyl group and a methoxy group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-chlorobenzyl)-3-methoxybenzamide typically involves the reaction of 4-chlorobenzylamine with 3-methoxybenzoyl chloride. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction can be summarized as follows:

$$\text{4-chlorobenzylamine} + \text{3-methoxybenzoyl chloride} \rightarrow \text{this compound} + \text{HCl}$$4-chlorobenzylamine+3-methoxybenzoyl chloride→this compound+HCl

Industrial Production Methods

Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. Techniques such as continuous flow synthesis and the use of automated reactors may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

N-(4-chlorobenzyl)-3-methoxybenzamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to a hydroxyl group under strong oxidative conditions.

Reduction: The amide group can be reduced to an amine using reducing agents like lithium aluminum hydride.

Substitution: The chlorine atom on the benzyl group can be substituted with other nucleophiles in the presence of appropriate catalysts.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide can be used.

Reduction: Lithium aluminum hydride or sodium borohydride are common reducing agents.

Substitution: Nucleophiles such as sodium methoxide or potassium cyanide can be used for substitution reactions.

Major Products

Oxidation: 3-hydroxybenzamide derivatives.

Reduction: N-(4-chlorobenzyl)-3-methoxybenzylamine.

Substitution: Various substituted benzyl derivatives depending on the nucleophile used.

Scientific Research Applications

N-(4-chlorobenzyl)-3-methoxybenzamide has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its structural similarity to other bioactive compounds.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N-(4-chlorobenzyl)-3-methoxybenzamide depends on its specific application. In medicinal chemistry, it may interact with various molecular targets, such as enzymes or receptors, to exert its effects. The exact pathways involved would require detailed biochemical studies to elucidate.

Comparison with Similar Compounds

Similar Compounds

• N-(4-chlorobenzyl)-N-methylbenzene-1,4-disulfonamide
• N-(5-(4-chlorobenzyl)-1,3,5-triazinan-2-ylidene)nitramide
• 4-chlorobenzyl chloride

Uniqueness

N-(4-chlorobenzyl)-3-methoxybenzamide is unique due to the presence of both a methoxy group and a chlorobenzyl group, which can influence its reactivity and biological activity. This combination of functional groups can provide distinct properties compared to other similar compounds, making it a valuable compound for various applications.